Cas no 2171814-56-3 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}acetic acid
• CAS No: 2171814-56-3
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6082482
• PubChem ID: 165537037
• Update Time: 2025-05-20

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}acetic acid
• 2-{1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidin-3-yl}acetic acid
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidin-3-yl}acetic acid
• EN300-1570872
• 2171286-86-3
• 2-{1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidin-3-yl}acetic acid
• 2171187-43-0
• EN300-1516203
• 2171814-56-3
• EN300-1544549

• Inchi： 1S/C27H30N2O5/c30-25(31)13-17-14-29(15-17)26(32)18-9-11-19(12-10-18)28-27(33)34-16-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,17-19,24H,9-16H2,(H,28,33)(H,30,31)
• InChI Key： IRWNFDXOOYDPQJ-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidin-3-yl}acetic acid

Compound CAS No: 2171814-56-3 - 2-{1-[4-(9H-Fluoren-9-ylmethoxycarbonylamino)cyclohexanecarbonyl]azetidin-3-yl}acetic Acid

The compound with CAS number 2171814-56-3, known as 2-{1-[4-(9H-fluoren-9-ylmethoxycarbonylamino)cyclohexanecarbonyl]azetidin-3-yl}acetic acid, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a cyclohexane ring, and an azetidine moiety, all interconnected in a specific arrangement that imparts unique chemical and biological properties.

The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during the synthesis of peptides and other nitrogen-containing compounds. Its presence in this compound suggests that it may play a role in modulating the reactivity or stability of the molecule during synthesis or in biological systems. The cyclohexane ring introduces rigidity and potentially enhances the molecule's ability to interact with biological targets, such as enzymes or receptors.

The azetidine moiety, a four-membered ring containing one nitrogen atom, is another key feature of this compound. Azetidines are known for their ability to act as bioisosteres of other nitrogen-containing rings, such as piperidines or morpholines, and are often used in drug design to optimize pharmacokinetic properties like absorption, distribution, metabolism, and excretion (ADME). The integration of these structural elements into a single molecule makes this compound a promising candidate for various applications in therapeutic development.

Recent studies have highlighted the importance of such complex molecules in the development of novel therapeutics targeting specific biological pathways. For instance, researchers have explored the potential of Fmoc-containing compounds in peptide-based drug delivery systems and enzyme inhibitors. The combination of an Fmoc group with an azetidine ring could provide a platform for designing molecules with enhanced bioavailability and selectivity.

In addition to its structural features, the compound's cyclohexanecarbonyl group may contribute to its ability to participate in hydrogen bonding interactions, which are critical for binding to biological targets. This makes it a potential candidate for use in designing drugs targeting G-protein coupled receptors (GPCRs) or other membrane-bound proteins.

The synthesis of this compound likely involves multi-step reactions, including peptide coupling techniques and ring-forming reactions to construct the azetidine moiety. The use of Fmoc protection during synthesis would allow precise control over the reactivity of amino groups during intermediate steps.

From an analytical standpoint, the compound's structure would be confirmed using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the molecular architecture and help validate the successful formation of the desired product.

In terms of applications, this compound could serve as a lead molecule for further optimization in drug discovery programs. Its structural complexity offers opportunities for modifying substituents to enhance potency, selectivity, or pharmacokinetic properties. Researchers might also explore its potential as a building block for constructing larger molecular frameworks with diverse functionalities.

The integration of cutting-edge research findings into our understanding of this compound underscores its significance in contemporary medicinal chemistry. As scientists continue to unravel the intricate relationships between molecular structure and biological activity, compounds like this one will remain at the forefront of therapeutic innovation.